Cas no 153042-45-6 (1-Naphthalenesulfonamide,5-amino-N-(3,4-dimethyl-5-isoxazolyl)-)

• Product Name: 1-Naphthalenesulfonamide,5-amino-N-(3,4-dimethyl-5-isoxazolyl)-
• CAS No: 153042-45-6
• MF: C₁₅H₁₅N₃O₃S
• MW: 317.362901926041
• CID: 213690
• Update Time: 2024-01-26

1-Naphthalenesulfonamide,5-amino-N-(3,4-dimethyl-5-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonamide,5-amino-N-(3,4-dimethyl-5-isoxazolyl)-
• BMS 182542
• 1-Naphthalenesulfonamide, 5-amino-N-(3,4-dimethyl-5-isoxazolyl)-

• Inchi： 1S/C15H15N3O3S/c1-9-10(2)17-21-15(9)18-22(19,20)14-8-4-5-11-12(14)6-3-7-13(11)16/h3-8,18H,16H2,1-2H3
• InChI Key： ZROYYHDKAAJDKF-UHFFFAOYSA-N
• SMILES： C1(S(NC2ON=C(C)C=2C)(=O)=O)=C2C(C(N)=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 317.08355

Experimental Properties

• Density: 1.419±0.06 g/cm3(Predicted)
• Boiling Point: 568.6±60.0 °C(Predicted)
• PSA: 98.22
• pka: 7.62±0.50(Predicted)